N-(2-fluorophenyl)-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carboxamide
• InChI: InChI=1S/C18H15FN4O2/c19-13-5-1-2-6-15(13)21-18(25)22-10-8-14-12(11-22)17(24)23-9-4-3-7-16(23)20-14/h1-7,9H,8,10-11H2,(H,21,25)
• InChI Key: RFOKRAQMYSIRCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC=CN3C2=O)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C18H15FN4O2
• Molecular Weight: 338.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxamide group and a dipyridopyrimidine group. These groups are common in many pharmaceutical compounds and could potentially have various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the dipyridopyrimidine core, followed by the introduction of the fluorophenyl and carboxamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely have a planar dipyridopyrimidine core, with the fluorophenyl and carboxamide groups attached at specific positions. The presence of nitrogen and oxygen atoms in the structure could allow for hydrogen bonding and other interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the carboxamide group could increase its solubility in water, while the fluorophenyl group could increase its lipophilicity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Aggregation-Induced Emission Enhancement (AIEE)

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical compound, future research could focus on optimizing its synthesis, improving its pharmacokinetic properties, and testing its efficacy and safety in preclinical and clinical studies.